1-Bromo-4-methanesulfonyl-2-methylbenzene

• IUPAC Name: 1-bromo-2-methyl-4-methylsulfonylbenzene
• InChI: InChI=1S/C8H9BrO2S/c1-6-5-7(12(2,10)11)3-4-8(6)9/h3-5H,1-2H3
• InChI Key: PGHRWRDJUMHHHX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)S(=O)(=O)C)Br
• Molecular Formula: C8H9BrO2S
• DSSTOX Substance ID: DTXSID60731606
• Molecular Weight: 249.13 g/mol
• CAS RN: 99769-28-5

Description

1-Bromo-4-methanesulfonyl-2-methylbenzene, also known as 4-methanesulfonyl-2-methylbenzene-1-bromide, is a chemical compound which is widely used in the laboratory for various purposes. It is a colorless liquid, soluble in most organic solvents, and insoluble in water. It is a useful reagent for the synthesis of various compounds and is also used as an intermediate in the synthesis of pharmaceuticals and other compounds.

Scientific Research Applications

Synthesis and Chemical Transformations

1-Bromo-4-methanesulfonyl-2-methylbenzene serves as a precursor in the synthesis of complex molecules. For instance, it has been used in regioselective bromination reactions, highlighting its utility in the preparation of sulfur-functionalized benzoquinones. Such processes demonstrate the compound's versatility in organic synthesis, particularly in introducing bromo and sulfone functionalities into aromatic compounds (Aitken et al., 2016).

Radical-Scavenging Activity

Research on marine red algae identified brominated and sulfur-containing phenols with potent radical-scavenging activities. Although not directly related to 1-Bromo-4-methanesulfonyl-2-methylbenzene, this study underscores the significance of brominated and sulfonated compounds in natural product chemistry and their potential antioxidant properties (Duan et al., 2007).

Material Science Applications

In material science, derivatives of 1-Bromo-4-methanesulfonyl-2-methylbenzene have been explored for their nonlinear optical properties. The synthesis and characterization of chalcone derivatives, which include bromo and methyl substituted compounds, reveal their potential in the development of nonlinear optical materials. These findings indicate the broader applicability of bromo and sulfone-substituted compounds in photonics and optoelectronics (Parol et al., 2020).

Green Chemistry and Environmental Applications

The compound's derivatives have also been examined in green chemistry applications. For example, research into eco-friendly polymer electrolyte membranes for fuel cell applications highlights the use of methanesulfonic acid and related sulfonated compounds to improve the performance of chitosan-based membranes. This underscores the role of sulfone functionalities in enhancing the thermal stability and proton conductivity of polymer materials (Vijayalekshmi & Khastgir, 2017).

Synthesis routes and methods

Procedure details

To a heterogenous solution of (4-bromo-3-methylphenyl)(methyl)sulfane (2.17 g, 9.99 mmol) in 55 mL of 10/1 MeOH/water at 0° C. was added oxone (6.14 g, 9.99 mmol). The solution was allowed to warm up to RT and stirred overnight. Saturated sodium sulfite (aq.) was added and the mixture was extracted with DCM (3×). The combined organic layers were washed with water and NaCl (sat.), dried over sodium sulfate, filtered and concentrated to afford 2.30 g of 1-bromo-2-methyl-4-(methylsulfonyl)benzene 2.30 g as a white solid.